Cas no 89499-47-8 (2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester
• CAS No: 89499-47-8
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 598733
• PubChem ID: 13742235
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(acetylamino)-, ethyl ester
• ethyl 5-acetamidothiophene-2-carboxylate
• DTXSID70548202
• BWZJBVVCZYGVAK-UHFFFAOYSA-
• InChI=1/C9H11NO3S/c1-3-13-9(12)7-4-5-8(14-7)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
• 89499-47-8

• Inchi： 1S/C9H11NO3S/c1-3-13-9(12)7-4-5-8(14-7)10-6(2)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： BWZJBVVCZYGVAK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1NC(C)=O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų